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An In-depth Technical Guide to the Physical and Chemical Properties of Calcium Hydroxide
for Research Applications

Introduction
Calcium hydroxide, Ca(OH)₂, commonly known as slaked lime or hydrated lime, is an

inorganic compound with significant applications across various research fields, including

materials science, environmental science, and biomedicine.[1][2][3] Its unique combination of

properties, such as high pH, low solubility in water, and biocompatibility, makes it a material of

interest for researchers, scientists, and drug development professionals. This guide provides a

comprehensive overview of the core physical and chemical properties of calcium hydroxide,

detailed experimental protocols for their characterization, and visual representations of key

processes and workflows.

Physical Properties
Calcium hydroxide is a colorless crystal or a soft white powder that is odorless and has a

slightly bitter, alkaline taste.[1][4] It readily absorbs carbon dioxide from the air to form calcium

carbonate.[4]

General and Structural Properties
The fundamental physical and structural characteristics of calcium hydroxide are summarized

in the tables below.
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Table 1: General Physical Properties of Calcium Hydroxide

Property Value References

Chemical Formula Ca(OH)₂ [1][3]

Molar Mass 74.093 g/mol [1][3][4][5][6]

Appearance
Colorless crystals or white

powder
[1][2][3]

Odor Odorless [1][4]

Density 2.211 - 2.24 g/cm³ [1][4][5][6]

Melting Point 580 °C (decomposes) [1][4][6]

Boiling Point Decomposes [4]

Vapor Pressure ~0 mmHg [4]

Refractive Index (n_D) 1.574 [1]

Table 2: Crystal Structure of Calcium Hydroxide (Portlandite)

Parameter Value References

Crystal System Hexagonal [1][2][3]

Space Group P-3m1 [1][4]

Lattice Constants a = 3.589 Å, c = 4.911 Å [4]

Lattice Angles α = 90°, β = 90°, γ = 120° [4]

Particle and Surface Properties
The particle size and surface area of calcium hydroxide are critical parameters in research,

influencing its reactivity and interaction with other materials.

Table 3: Particle and Surface Characteristics of Calcium Hydroxide
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Property Value Range Notes References

Particle Size
0.5 µm - 20 µm

(conventional)

Can be produced in

nanoparticle form

(<100 nm). The

average size often

falls between 1.0 and

2.5 µm.

[7][8][9]

Specific Surface Area

(BET)

3.7 - 31.1 m²/g

(conventional)

High-specific surface

area variants can

exceed 45 m²/g. The

surface area is

dependent on the

preparation method.

[10][11][12][13][14]

Chemical Properties
Calcium hydroxide is a strong base, although its low solubility limits the pH of its aqueous

solutions.[4] Its chemical behavior is primarily governed by the dissociation into calcium and

hydroxide ions in water.

Solubility and Dissociation
The dissolution and dissociation of calcium hydroxide in an aqueous solution is a key aspect

of its chemistry.
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Ca(OH)₂(s)
(Solid Calcium Hydroxide)

Ca(OH)₂(aq)
(Dissolved Calcium Hydroxide)

Dissolution Ca²⁺(aq) + 2OH⁻(aq)
(Aqueous Ions)

Dissociation

Solution Preparation

Titration

Calculation

1. Prepare Saturated Solution
Add excess Ca(OH)₂ to deionized water.

2. Equilibrate
Stir and allow to reach equilibrium.

3. Filter
Separate undissolved solid to obtain clear saturated solution.

4. Aliquot
Pipette a known volume of the saturated solution.

5. Add Indicator
Add a suitable indicator (e.g., bromothymol blue).

6. Titrate
Titrate with a standardized HCl solution to the endpoint.

7. Calculate [OH⁻]
From titration volume and HCl concentration.

8. Calculate Solubility
[Ca²⁺] = 0.5 * [OH⁻]

9. Calculate K_sp
K_sp = [Ca²⁺][OH⁻]²
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Ca(OH)₂ Powder Sample

1. Prepare Suspension
Disperse powder in a suitable liquid (e.g., alcohol).

2. Sonicate
Ensure homogeneous dispersion of particles.

3. Analyze
Introduce the suspension into the analyzer (e.g., FPIA).

4. Data Acquisition
Obtain digital images and measurements (length, width, etc.).

5. Generate Report
Calculate size distribution, aspect ratio, and other parameters.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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